Cas no 900879-67-6 (N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide)

N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide structure
900879-67-6 structure
Product Name:N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide
CAS No:900879-67-6
MF:C24H18N4O2S
MW:426.490323543549
CID:5442382
Update Time:2025-07-15

N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(3Z)-3-[1-cyano-2-[(4-methylphenyl)methylamino]-2-oxoethylidene]isoindol-1-yl]thiophene-2-carboxamide
    • 2-Thiophenecarboxamide, N-[1-[1-cyano-2-[[(4-methylphenyl)methyl]amino]-2-oxoethylidene]-1H-isoindol-3-yl]-
    • N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide
    • Inchi: 1S/C24H18N4O2S/c1-15-8-10-16(11-9-15)14-26-23(29)19(13-25)21-17-5-2-3-6-18(17)22(27-21)28-24(30)20-7-4-12-31-20/h2-12H,14H2,1H3,(H,26,29)(H,27,28,30)
    • InChI Key: RNBJEMFKJPFRMF-UHFFFAOYSA-N
    • SMILES: C1(C(NC2C3=C(C(=C(C#N)C(NCC4=CC=C(C)C=C4)=O)N=2)C=CC=C3)=O)SC=CC=1

N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide Pricemore >>

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Additional information on N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide

Comprehensive Analysis of N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide (CAS No. 900879-67-6)

N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide (CAS No. 900879-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular structure and potential applications. This compound, often abbreviated for convenience in scientific literature, belongs to the class of isoindole derivatives, which are known for their diverse biological activities. The presence of both thiophene and cyano functional groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the role of N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. With the growing demand for targeted therapies in oncology and autoimmune diseases, this compound's ability to interact with specific protein kinases has positioned it as a promising candidate for further investigation.

The synthesis of CAS No. 900879-67-6 involves multi-step organic reactions, including amide coupling and cyclization processes. Its molecular weight and solubility properties make it suitable for various formulation strategies, which is a key consideration for drug development. Additionally, the compound's stability under different pH conditions has been a topic of interest, as it impacts its bioavailability and efficacy in biological systems.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide with minimal environmental impact. This aligns with the global trend toward eco-friendly pharmaceutical manufacturing. Questions such as "How can isoindole derivatives be synthesized more efficiently?" or "What are the latest advancements in thiophene-based drug discovery?" are frequently searched in academic and industrial circles, reflecting the compound's relevance.

From a structural-activity relationship (SAR) perspective, the cyano group in CAS No. 900879-67-6 contributes to its electrophilic properties, enabling interactions with nucleophilic residues in target proteins. This feature is critical for its potential application in proteomics and drug design. Moreover, the methylphenyl moiety enhances its lipophilicity, which can influence its membrane permeability and pharmacokinetic profile.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, have been well-documented, aiding in its identification and purity assessment. These analytical techniques are essential for quality control in both research and industrial settings. As the demand for high-purity chemical intermediates grows, N-(1Z)-1-cyano({(4-methylphenyl)methylcarbamoyl})methylidene-1H-isoindol-3-ylthiophene-2-carboxamide continues to be a subject of rigorous characterization.

In summary, CAS No. 900879-67-6 represents a versatile and scientifically significant compound with broad applications in medicinal chemistry and material science. Its unique structural features and potential biological activities make it a focal point for ongoing research, particularly in the development of next-generation therapeutics. As the scientific community continues to explore its properties, this compound is likely to remain a key player in innovative drug discovery efforts.

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